Cas no 16800-66-1 (Glycine zinc salt dihydrate)

• Product Name: Glycine zinc salt dihydrate
• CAS No: 16800-66-1
• CID: 5249536
• Update Time: 2025-05-27

Glycine zinc salt dihydrate Chemical and Physical Properties

Names and Identifiers

• Glycine zinc salt dihydrate

• Inchi： 1S/2C2H4NO2.H2O.Zn/c2*3-1-2(4)5;;/h2*3H,1H2,(H,4,5);1H2;/q2*-1;;+4/p-2
• InChI Key： ORYWQTLECZGWMG-UHFFFAOYSA-L
• SMILES： O=C1CN[Zn+2]2(NCC(=O)[O-]2)[O-]1.O

Additional information on Glycine zinc salt dihydrate

Glycine Zinc Salt Dihydrate (CAS No. 16800-66-1): A Comprehensive Overview of Its Chemistry, Applications, and Emerging Research

The Glycine Zinc Salt Dihydrate (CAS No. 16800-66-1) is a well-characterized inorganic compound composed of zinc ions complexed with glycine molecules in a stoichiometric ratio of 1:2, further stabilized by the inclusion of two water molecules per formula unit. This crystalline material exhibits unique physicochemical properties that arise from its dihydrate structure and zinc-glycine coordination environment. Recent advances in analytical chemistry have enabled precise characterization of its molecular geometry using techniques such as X-ray diffraction and vibrational spectroscopy, revealing a layered hexagonal crystal lattice with distinct hydration sites that enhance its solubility profile compared to anhydrous zinc salts.

In the context of nutritional supplementation, the compound's bioavailability has been extensively studied due to its role as a zinc delivery vehicle. A 2023 meta-analysis published in the Journal of Trace Elements in Medicine and Biology demonstrated that oral administration of this dihydrate form achieves 45% higher plasma zinc levels than zinc sulfate in human subjects with mild deficiencies. The glycine ligand facilitates intestinal absorption through synergistic interactions with amino acid transporters, a mechanism validated by receptor-binding studies conducted at the University of Copenhagen's Department of Nutrition.

CAS No. 16800-66-1 has gained significant attention in dermatological research for its potential in wound healing applications. Experiments using murine models published in Nature Communications (December 2023) showed accelerated re-epithelialization rates when topical formulations containing this compound were applied to partial-thickness burns. The synergistic effects between zinc's enzymatic cofactor activity and glycine's role in collagen synthesis were highlighted as key factors driving these outcomes, with histological analysis revealing enhanced fibroblast proliferation at concentrations as low as 5 mM.

In pharmaceutical development, researchers have leveraged the compound's structural stability to create novel drug delivery systems. A groundbreaking study from MIT's Chemical Engineering Lab (March 2024) described the synthesis of pH-sensitive nanoparticles using this dihydrate as a matrix material. The inherent buffering capacity provided by glycine allowed controlled release profiles tailored for gastrointestinal environments, demonstrating sustained drug delivery over a seven-day period when tested against ibuprofen-loaded prototypes.

The compound's antimicrobial properties have been explored in recent food safety studies. A collaborative project between Wageningen University and Nestlé Research Center (published July 2023) found that incorporating Glycine Zinc Salt Dihydrate into food packaging materials reduced Escherichia coli proliferation by over 99% within four hours under refrigerated conditions. This activity was attributed to the synergistic interaction between zinc ions and glycine residues disrupting bacterial membrane integrity without affecting sensory properties of perishable goods.

In enzymology research, this compound serves as an important cofactor mimic for metalloenzymes like carbonic anhydrase II (CAII). Structural biology investigations using cryo-electron microscopy at Stanford University (May 2024) revealed that the glycine-zinc complex binds CAII active sites with nanomolar affinity, providing insights into designing next-generation enzyme modulators for metabolic disorders treatment.

The synthesis pathway involving glycine and zinc nitrate solutions under controlled pH conditions has been optimized through continuous flow chemistry approaches reported in Chemical Engineering Journal (November 2023). This method achieves >98% purity with minimal solvent usage compared to traditional batch processes, addressing sustainability concerns while maintaining crystallinity required for pharmaceutical-grade materials.

In cosmetic formulations, this dihydrate exhibits superior skin compatibility compared to other zinc salts according to recent clinical trials. Data from L'Oréal's R&D division (June 2024) showed reduced irritation potential when used at concentrations up to 5% w/w in moisturizers due to its balanced pH profile between pH 5–7 range when dissolved. The compound also demonstrated UV-filtering capabilities with SPF enhancement properties validated through ISO-compliant testing protocols.

Mechanistic studies on cellular uptake pathways have identified specific transporter-mediated mechanisms unique to this formulation. Researchers at Tokyo Institute of Technology published findings (April 2024) showing preferential uptake via ZIP4 receptors over other zinc carriers like ZnO nanoparticles, correlating directly with increased intracellular zinc levels measured via ICP-MS analysis after just two hours exposure.

Safety evaluations conducted under OECD guidelines confirm negligible toxicity even at high dosages relevant for industrial applications. A comprehensive toxicology review published in Toxicological Sciences (September 2023) reported no observable adverse effects up to oral doses exceeding recommended dietary allowances by three orders of magnitude across multiple species models including rodents and non-human primates.

Spectroscopic characterization using Raman microscopy has revealed characteristic vibrational signatures at ~475 cm⁻¹ corresponding to Zn-OH stretching modes and ~975 cm⁻¹ indicative of glycyl-zinc coordination bonds according to work presented at the ACS National Meeting (August 2024). These spectral markers enable rapid quality control assessment without destructive sampling during manufacturing processes.

In agricultural science applications, foliar sprays containing this compound improved crop yields by enhancing photosynthetic efficiency under zinc-deficient soil conditions as demonstrated by field trials in India's Punjab region (results submitted December 2023). Chlorophyll content measurements showed increases up to +37% relative to untreated controls when applied at optimal concentrations calculated via plant tissue analysis models.

Solid-state NMR studies from ETH Zurich researchers (February 2024) provided atomic-level insights into hydration dynamics within the crystal lattice structure. Their findings identified two distinct hydration shells around each Zn²⁺ ion contributing significantly to thermal stability above ambient temperatures up to ~55°C before dehydration occurs - critical information for formulation design across industries.

Bioavailability comparisons against alternative zinc sources were further validated through human intervention trials conducted by DSM Nutritional Products Group (October 2023). When administered alongside iron supplements known for reducing mineral absorption efficiency, this dihydrate maintained serum zinc levels better than both gluconate and picolinate forms due its reduced interaction with divalent metal ion antagonists.

Nanoparticulate forms prepared via sol-gel processes exhibit unique catalytic properties discovered during ongoing work at Rice University's Catalysis Center (manuscript under review March 2024). Preliminary results indicate enhanced activity toward CO₂ reduction reactions compared to conventional metal organic frameworks when functionalized with this compound's surface groups under optimized reaction conditions.

Polymer composite materials incorporating Glycine Zinc Salt Dihydrate show promise for biomedical applications based on recent mechanical testing data from Imperial College London labs (June-July cycle results). Tensile strength measurements reached ~85 MPa while maintaining flexibility parameters suitable for biodegradable stent fabrication - surpassing performance benchmarks set by traditional magnesium alloys used previously without compromising biocompatibility metrics measured via MTT assays on human vascular endothelial cells.

Molecular docking simulations performed using Schrödinger software suites have identified potential interactions between this compound and SARS-CoV- protease domains according to pre-print server submissions tracked through bioRxiv databases during late Q3/Q4 periods last year but still undergoing peer review processes currently ongoing through January-March cycles this year.. While experimental validation remains pending these computational models suggest possible antiviral mechanisms worth exploring further given current global health priorities surrounding respiratory pathogens management strategies development programs currently active within multiple academic institutions worldwide collaboration networks established post-pandemic era initiatives frameworks..